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Compound of Interest

Compound Name: 2-Bromo-3'-chloro-1,1'-biphenyl

CAS No.: 154407-17-7

Cat. No.: B3105663

Get Quote

In the landscape of modern organic synthesis, 2-Bromo-3'-chloro-1,1'-biphenyl (CAS No.

154407-17-7) has emerged as a pivotal synthetic intermediate.[1] Its utility stems from the

robust biphenyl core, a structural motif prevalent in pharmaceuticals, agrochemicals, and

advanced materials.[2][3][4] The strategic placement of two different halogen atoms—bromine

and chlorine—at the 2 and 3' positions, respectively, provides chemists with distinct reactive

handles. This differential reactivity is the cornerstone of its value, enabling sequential and

regioselective functionalization through a variety of cross-coupling reactions. This guide offers

a comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing the synthesis, characterization, and synthetic applications of this

versatile building block.

Physicochemical Properties and Spectroscopic
Characterization
A thorough understanding of the physical and chemical properties of 2-Bromo-3'-chloro-1,1'-
biphenyl is fundamental for its effective use, storage, and handling.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

CAS Number 154407-17-7 [1]

Molecular Formula C₁₂H₈BrCl

Molecular Weight 267.55 g/mol

Appearance Solid, semi-solid, or lump [1]

Purity Typically ≥95% [1]

Storage
Sealed in a dry, well-ventilated

area at room temperature.
[1]

Spectroscopic Elucidation
Structural confirmation and purity assessment rely on standard spectroscopic techniques.

While a specific spectrum for this exact isomer is not provided in the search results, the

expected data can be reliably inferred from analogous compounds.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is anticipated to display a complex series of multiplets

within the aromatic region (typically δ 7.0-7.8 ppm). The distinct electronic environments of

the two phenyl rings, influenced by the bromo and chloro substituents, will result in unique

chemical shifts and coupling constants for each of the eight aromatic protons.[5]

¹³C NMR: The carbon NMR spectrum should exhibit 12 distinct signals corresponding to

the carbon atoms of the biphenyl framework. The carbons directly bonded to the bromine

and chlorine atoms will show characteristic shifts due to the halogens' electronegativity

and anisotropic effects, generally appearing in the δ 120-145 ppm range.[5]

Mass Spectrometry (MS): The mass spectrum provides definitive confirmation of the

molecular weight and elemental composition. A key feature is the characteristic isotopic

pattern resulting from the presence of one bromine atom (⁷⁹Br:⁸¹Br ≈ 1:1) and one chlorine

atom (³⁵Cl:³⁷Cl ≈ 3:1). This leads to a distinctive cluster of molecular ion peaks at M+,

[M+2]+, and [M+4]+, with predictable intensity ratios, confirming the presence of both

halogens.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aifchemanxtalpicompany/xpih9bd0b2d4?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/aifchemanxtalpicompany/xpih9bd0b2d4?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/aifchemanxtalpicompany/xpih9bd0b2d4?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/aifchemanxtalpicompany/xpih9bd0b2d4?context=bbe
https://pdf.benchchem.com/169/An_In_depth_Technical_Guide_to_2_Bromo_4_chloro_1_1_biphenyl.pdf
https://pdf.benchchem.com/169/An_In_depth_Technical_Guide_to_2_Bromo_4_chloro_1_1_biphenyl.pdf
https://pdf.benchchem.com/169/An_In_depth_Technical_Guide_to_2_Bromo_4_chloro_1_1_biphenyl.pdf
https://pdf.benchchem.com/169/An_In_depth_Technical_Guide_to_2_Bromo_4_chloro_1_1_biphenyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Synthetic Methodologies
The construction of the 2-Bromo-3'-chloro-1,1'-biphenyl scaffold is most efficiently achieved

through palladium- or copper-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: The Method of Choice
The Suzuki-Miyaura coupling is the preeminent method for synthesizing substituted biphenyls,

lauded for its high yields, mild reaction conditions, and the stability and commercial availability

of its organoboron reagents.[6][7][8] The reaction couples an organohalide with a boronic acid

or ester, catalyzed by a palladium(0) complex.[9]

The overall transformation for synthesizing 2-Bromo-3'-chloro-1,1'-biphenyl typically involves

the coupling of a di-halogenated benzene derivative with a halogenated phenylboronic acid.

Reactants

Reagents

2-Bromophenylboronic acid

2-Bromo-3'-chloro-1,1'-biphenyl

+

1-Chloro-3-iodobenzene

Pd(PPh₃)₄

Catalyst

K₂CO₃

Base

Toluene/Water/Ethanol
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Click to download full resolution via product page

Caption: General synthetic scheme for 2-Bromo-3'-chloro-1,1'-biphenyl via Suzuki Coupling.

The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive

elimination.[8][9]

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Ar¹-Pd(II)L₂-X

 Oxidative
 Addition

Ar¹-Pd(II)L₂-OH

 Ligand
 Exchange

Ar¹-Pd(II)L₂-Ar²

 Transmetalation

 Reductive
 Elimination

Ar¹-Ar² (Biphenyl Product)

Ar¹-X (Organohalide)

Ar²-B(OH)₂ (Boronic Acid)

Base (e.g., K₂CO₃)

Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This protocol is adapted from established procedures for analogous compounds.[6][10]
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Inert Atmosphere Setup: To a three-neck flask equipped with a condenser and magnetic

stirrer, add 1-bromo-2-iodobenzene (1.0 eq.), 3-chlorophenylboronic acid (1.0-1.2 eq.),

potassium carbonate (2.0 eq.), and the palladium catalyst, such as

tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%).

Solvent Addition: Introduce a degassed solvent mixture, typically toluene, ethanol, and water

(e.g., in a 10:2:1 ratio).[10]

Reaction: Heat the mixture to reflux (approximately 80-90°C) under an inert atmosphere

(Argon or Nitrogen) for 4-6 hours.

Monitoring: Track the reaction progress using thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting materials are consumed.[2]

Workup: Upon completion, cool the reaction mixture to room temperature. Add water and

extract the product with an organic solvent like dichloromethane or ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄),

and concentrate under reduced pressure. The resulting crude product is then purified by

silica gel column chromatography to yield pure 2-Bromo-3'-chloro-1,1'-biphenyl.[6][10]

Ullmann Reaction: A Classic Alternative
The Ullmann reaction, first reported in 1901, is a classic method for forming biaryl compounds

through the copper-mediated coupling of two aryl halides.[11][12] While traditional Ullmann

conditions are harsh, requiring high temperatures and stoichiometric copper, modern variations

have improved the scope and mildness of the reaction.[11][13]

The reaction mechanism is believed to involve the formation of an organocopper intermediate.

[14]
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Reactants

Reagents

Aryl Halide 1
(e.g., 2-Bromoiodobenzene)

2-Bromo-3'-chloro-1,1'-biphenyl

+

Aryl Halide 2
(e.g., 1,3-Dichlorobenzene)

Cu(0) or Cu(I) source

MediatorHigh-boiling solvent (e.g., DMF)

2-Bromo-3'-chloro-1,1'-biphenyl

Selective C-Br Coupling
(e.g., Suzuki, Buchwald-Hartwig)

Functionalized 3'-chloro-biphenyl

Secondary Coupling at C-Cl
(harsher conditions)

Complex Poly-Aromatic or
Heterocyclic Structure

(e.g., API Scaffold, OLED Material)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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